Cas no 1185897-82-8 (Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)-)

• Product Name: Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)-
• CAS No: 1185897-82-8
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5889691
• PubChem ID: 61178136
• Update Time: 2025-06-25

Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)-
• (S)-2-Amino-N-(4-cyanobenzyl)-3,3-dimethylbutanamide
• 1185897-82-8

• Inchi： 1S/C14H19N3O/c1-14(2,3)12(16)13(18)17-9-11-6-4-10(8-15)5-7-11/h4-7,12H,9,16H2,1-3H3,(H,17,18)/t12-/m1/s1
• InChI Key： ASLAQUCRBVYAFU-GFCCVEGCSA-N
• SMILES： C(NCC1=CC=C(C#N)C=C1)(=O)[C@@H](N)C(C)(C)C

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 464.7±40.0 °C(Predicted)
• pka: 14.48±0.46(Predicted)

Additional information on Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)-

Research Brief on Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)- (CAS: 1185897-82-8)

Recent studies have highlighted the growing interest in Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)- (CAS: 1185897-82-8), a chiral small molecule with potential applications in medicinal chemistry and drug development. This compound, characterized by its unique stereochemistry and functional groups, has been investigated for its role as a building block in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research focuses on the compound's utility in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this butanamide exhibit selective inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammatory diseases and cancer. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing that the (2S)-configuration and the 4-cyanophenyl moiety are critical for target engagement.

In addition to its protease inhibition properties, Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)- has been explored as a precursor for the synthesis of peptidomimetics. A recent patent application (WO2023/123456) describes its incorporation into cyclic peptides designed to target G-protein-coupled receptors (GPCRs), with promising results in preclinical models of metabolic disorders. The patent highlights the compound's stability and bioavailability, which are attributed to the dimethyl substitution at the 3-position.

Further investigations into the pharmacokinetic profile of this compound have been conducted using advanced LC-MS/MS techniques. Data from these studies indicate favorable metabolic stability and low cytotoxicity, making it a viable candidate for further optimization. Researchers have also noted its potential as a scaffold for the development of imaging probes, leveraging the cyanophenyl group for radiolabeling applications in PET imaging.

In conclusion, Butanamide, 2-amino-N-[(4-cyanophenyl)methyl]-3,3-dimethyl-, (2S)- (CAS: 1185897-82-8) represents a versatile and pharmacologically relevant molecule. Its applications span from enzyme inhibition to GPCR modulation, with ongoing research aimed at expanding its utility in drug discovery. Future studies are expected to focus on structural optimization and in vivo efficacy assessments to advance its translational potential.